Cas no 1394003-68-9 (6-bromo-2-(chloromethyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 6-bromo-2-(chloromethyl)-1,2,4triazolo1,5-apyridine
• CAS No: 1394003-68-9
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 5714946
• PubChem ID: 116989910
• Update Time: 2025-06-24

6-bromo-2-(chloromethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1600084
• 1394003-68-9
• 6-BROMO-2-(CHLOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• [1,2,4]Triazolo[1,5-a]pyridine, 6-bromo-2-(chloromethyl)-
• 6-bromo-2-(chloromethyl)-1,2,4triazolo1,5-apyridine

• Inchi： 1S/C7H5BrClN3/c8-5-1-2-7-10-6(3-9)11-12(7)4-5/h1-2,4H,3H2
• InChI Key： DEKJWXDWXNAVGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(CCl)=NN2C=1

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-bromo-2-(chloromethyl)-1,2,4triazolo1,5-apyridine

Introduction to 6-Bromo-2-(Chloromethyl)-1,2,4-Triazolo[1,5-a]pyridine (CAS No. 1394003-68-9)

6-Bromo-2-(Chloromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1394003-68-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and chemical reactivity. The unique structure of 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine makes it an attractive candidate for the development of new drugs and materials.

The chemical structure of 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine consists of a triazolopyridine core with a bromo substituent at the 6-position and a chloromethyl group at the 2-position. This combination of functional groups provides the molecule with a range of properties that are valuable in both synthetic and biological contexts. The bromo substituent can serve as a handle for further functionalization through various chemical reactions, such as Suzuki coupling or nucleophilic substitution. The chloromethyl group, on the other hand, can be readily converted into other functional groups through substitution reactions, making this compound a valuable intermediate in organic synthesis.

In the realm of pharmaceutical research, 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, triazolopyridines have been reported to exhibit potent anti-inflammatory and anti-cancer activities. The bromo and chloromethyl substituents in this compound can be modified to enhance its selectivity and potency against target proteins.

The synthetic accessibility of 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine is another factor that contributes to its value in research and development. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One common approach involves the reaction of 6-bromopyridine-2-carbaldehyde with ammonium chloride followed by cyclization to form the triazolopyridine core. The subsequent introduction of the chloromethyl group can be achieved through various methods, such as chlorination or alkylation reactions.

In addition to its potential in drug discovery, 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine has also found applications in materials science. The triazolopyridine scaffold is known for its ability to form stable complexes with metal ions, which can be exploited in the design of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications in areas such as gas storage, catalysis, and sensing.

The biological activity of 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine has been extensively studied in recent years. In vitro assays have shown that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in inflammatory and cancer pathways. For example, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, studies have demonstrated that derivatives of this compound can selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells.

The versatility of 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine extends beyond its biological activity. Its unique chemical structure makes it an excellent starting point for the synthesis of more complex molecules with tailored properties. Researchers have used this compound as a building block to create libraries of analogs through combinatorial chemistry techniques. These libraries can then be screened for specific biological activities or physical properties using high-throughput methods.

In conclusion, 6-bromo-2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1394003-68-9) is a multifaceted compound with significant potential in both chemical and biological research. Its unique structure provides a platform for the development of new drugs and materials with diverse applications. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in the scientific community.